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Compound of Interest

Compound Name: BAY-390

Cat. No.: B11934491

For Researchers, Scientists, and Drug Development Professionals

Introduction

BAY-390 is a potent, selective, and brain-penetrant antagonist of the Transient Receptor
Potential Ankyrin 1 (TRPAL) ion channel.[1][2][3][4][5] TRPAL is a non-selective cation channel
involved in the detection of noxious stimuli, making it a key target in pain, inflammation, and
respiratory research.[6][7][8] Accurate and consistent preparation of BAY-390 stock solutions is
critical for reliable and reproducible experimental results in both in vitro and in vivo studies.
These application notes provide a detailed protocol for the preparation, storage, and handling
of BAY-390 stock solutions.

Physicochemical and Solubility Data

A summary of the key quantitative data for BAY-390 is presented in the table below for easy
reference.
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Property Value Source(s)
Molecular Weight 277.26 g/mol [11121131[9]
Formula Ci3sHisFaNO [1]12]13119]
Appearance Solid, oil, or yellow to brown oil  [1][2][9]
Solubility in DMSO Up to 100 mM (27.73 mg/mL) [11[3114115]
Solubility in Ethanol Up to 100 mM (27.73 mg/mL) [31[4]I5]
) -20°C for up to 12 months or
Storage (Solid) [2]
4°C for up to 6 months
-80°C for up to 6 months;
) -20°C for up to 1 month. Itis
Storage (Stock Solution) [1][10][11]

advised to aliquot to avoid

freeze-thaw cycles.

Experimental Protocols
Materials

BAY-390 solid compound

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol (=299.5%)

Sterile microcentrifuge tubes or vials
Calibrated analytical balance
Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM BAY-390 Stock Solution

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions.
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o Equilibration: Allow the vial of solid BAY-390 to equilibrate to room temperature for at least
15-20 minutes before opening to prevent condensation of moisture.

» Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of BAY-390. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 2.77 mg of BAY-390 (Molecular Weight: 277.26 g/mol ).

e Solvent Addition: Add the appropriate volume of anhydrous DMSO or ethanol to the
microcentrifuge tube containing the weighed BAY-390. To continue the example, add 1 mL of
DMSO to the 2.77 mg of BAY-390.

» Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a water bath (37°C) or sonication can be used to aid dissolution if
necessary.[1] Visually inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, tightly
sealed vials to minimize freeze-thaw cycles.[10][11] Store the aliquots at -20°C for short-term
storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1] Clearly label
each aliquot with the compound name, concentration, date of preparation, and solvent.

Note: For in vivo experiments, it is recommended to prepare fresh working solutions from the
stock on the day of use.[1]

Visualizations
Signaling Pathway

BAY-390 functions as an antagonist of the TRPA1 ion channel. The following diagram
illustrates a simplified representation of the TRPAL signaling pathway and the inhibitory action
of BAY-390.
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Simplified TRPAL Signaling Pathway and Inhibition by BAY-390
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Caption: TRPAL1 signaling and BAY-390 inhibition.

Experimental Workflow

The following flowchart outlines the key steps for preparing a BAY-390 stock solution.
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Workflow for BAY-390 Stock Solution Preparation
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Caption: BAY-390 stock solution preparation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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